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Compound of Interest

Compound Name:
2-Chlorophenyl

phosphorodichloridate

Cat. No.: B077605 Get Quote

Essential Safety and Handling Guide for 2-
Chlorophenyl Phosphorodichloridate
This guide provides critical safety, handling, and disposal information for laboratory personnel

working with 2-Chlorophenyl phosphorodichloridate. Adherence to these procedures is

essential to ensure a safe working environment and to minimize risks to researchers and

scientists.

Chemical Identifier: 2-Chlorophenyl phosphorodichloridate Synonyms: 2-Chlorophenyl

dichlorophosphate, O-Chlorophenyl dichlorophosphate[1][2] CAS Number: 15074-54-1[2]

Hazard Identification and Immediate Precautions
2-Chlorophenyl phosphorodichloridate is a corrosive liquid that causes severe skin burns

and eye damage.[1][2][3][4] It reacts violently with water and is moisture-sensitive, liberating

toxic gas upon contact.[1][2] It is imperative to handle this chemical with extreme caution in a

controlled laboratory environment.

Signal Word: Danger[1][2][3]

Primary Hazards:

Causes severe skin burns and eye damage.[1][2][3][4]
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Reacts violently with water.[2]

Contact with water liberates toxic gas.[1][2][5]

Moisture and air sensitive.[2][5]

May be corrosive to metals.[3][4]

Physical and Chemical Properties
A summary of the key quantitative data for 2-Chlorophenyl phosphorodichloridate is

provided in the table below.

Property Value Source(s)

Molecular Formula C6H4Cl3O2P [2]

Molecular Weight 245.43 g/mol [2]

Appearance
Colorless to light yellow/orange

clear liquid
[2]

Odor Slight chlorine [2][5]

Density 1.491 g/mL at 25 °C

Boiling Point 135-137 °C at 12 mmHg

Flash Point 105 °C (221.0 °F) - closed cup

Refractive Index n20/D 1.538

Personal Protective Equipment (PPE)
The following personal protective equipment is mandatory when handling 2-Chlorophenyl
phosphorodichloridate.
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PPE Category Specification Source(s)

Eye and Face Protection

Wear appropriate protective

eyeglasses or chemical safety

goggles as described by

OSHA's eye and face

protection regulations in 29

CFR 1910.133 or European

Standard EN166. A face shield

is also recommended.

[1][6]

Skin Protection

Wear appropriate protective

gloves (e.g., Nitrile rubber) and

clothing to prevent skin

exposure. A lab coat or

chemical-resistant suit is

required. Inspect gloves before

use.

[1][6][7]

Respiratory Protection

Use a NIOSH/MSHA or

European Standard EN 149

approved respirator if

exposure limits are exceeded

or if irritation or other

symptoms are experienced. A

full-face respirator may be

necessary. A type ABEK

(EN14387) respirator filter is

recommended.

[1][6]

Operational Plan: Safe Handling Protocol
This step-by-step protocol outlines the safe handling of 2-Chlorophenyl
phosphorodichloridate in a laboratory setting.

4.1. Preparation
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Work Area: Conduct all work in a well-ventilated area, preferably within a chemical fume

hood.[1][6][8] Ensure that an eyewash station and safety shower are in close proximity and

are readily accessible.[1][2]

Inert Atmosphere: Due to its moisture sensitivity, handle the chemical under an inert

atmosphere (e.g., nitrogen or argon).[1][2][5]

Material Compatibility: Use equipment and containers that are resistant to corrosive

materials. Avoid contact with strong oxidizing agents, strong bases, and alcohols.[1][2][5]

PPE: Don all required personal protective equipment as specified in the table above before

handling the chemical.[4][9]

4.2. Handling and Use

Dispensing: Use a closed system for transferring the liquid to minimize exposure.[1][2]

Avoid Contact: Do not allow the chemical to come into contact with eyes, skin, or clothing.[1]

[2] Do not breathe mist, vapors, or spray.[1][2]

Storage: Keep the container tightly closed in a dry, cool, and well-ventilated place.[1][5][6]

Store in a corrosives area and keep refrigerated.[2][5]

4.3. Emergency Procedures

Eye Contact: Immediately rinse with plenty of water, also under the eyelids, for at least 15

minutes.[2][5] Seek immediate medical attention.[2][5]

Skin Contact: Immediately wash off with soap and plenty of water while removing all

contaminated clothing and shoes.[2][5] Seek immediate medical attention.[2][5]

Inhalation: Remove to fresh air. If not breathing, give artificial respiration.[2][5] Seek

immediate medical attention.[2][5]

Ingestion: Rinse mouth with water. Do NOT induce vomiting.[2][4] Never give anything by

mouth to an unconscious person.[2][5] Call a physician immediately.[2][5] If possible, drink

milk afterwards.[2][5]
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Spills: Soak up with inert absorbent material (e.g., sand, silica gel, acid binder).[1][5] Collect

in suitable, closed containers for disposal.[1][5] Wear a self-contained breathing apparatus

and a protective suit during cleanup.[1][5]

Disposal Plan
Proper disposal of 2-Chlorophenyl phosphorodichloridate and its containers is crucial to

prevent environmental contamination and ensure safety.

Waste Collection: Collect waste material in its original container or a suitable, labeled, and

closed container.[6] Do not mix with other waste.

Disposal Method: Entrust the disposal to a licensed waste disposal company.[3] Chemical

waste generators must consult local, regional, and national hazardous waste regulations to

ensure complete and accurate classification.[1]

Container Disposal: Handle uncleaned containers as you would the product itself. Before

disposing of the used container, remove the contents completely.[3]

Environmental Precautions: Do not flush into surface water or a sanitary sewer system.[1]

Do not allow the material to contaminate the ground water system.[1]

Workflow for Safe Handling
The following diagram illustrates the logical flow of operations for the safe handling of 2-
Chlorophenyl phosphorodichloridate.
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Caption: Workflow for the safe handling and disposal of 2-Chlorophenyl
phosphorodichloridate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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